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Compound of Interest

Compound Name:
(5,6,7,8-Tetrahydronaphthalen-1-

yl)methanol

Cat. No.: B042377 Get Quote

An In-Depth Technical Guide to (5,6,7,8-Tetrahydronaphthalen-1-yl)methanol (CAS: 41790-

30-1) for Researchers and Drug Development Professionals.

This technical guide provides a comprehensive overview of (5,6,7,8-Tetrahydronaphthalen-1-
yl)methanol, a key chemical intermediate in the synthesis of pharmacologically active

compounds. This document is intended for researchers, scientists, and professionals in the

field of drug development and medicinal chemistry.

Chemical and Physical Properties
(5,6,7,8-Tetrahydronaphthalen-1-yl)methanol is a derivative of tetralin, a versatile scaffold in

medicinal chemistry. Its chemical and physical properties are summarized in the table below.
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Property Value

CAS Number 41790-30-1

Molecular Formula C₁₁H₁₄O

Molecular Weight 162.23 g/mol

IUPAC Name (5,6,7,8-Tetrahydronaphthalen-1-yl)methanol

Synonyms 5,6,7,8-Tetrahydro-1-naphthalenemethanol

Appearance Colorless oil[1]

Purity ≥95% (Commercially available)[2]

Topological Polar Surface Area (TPSA) 20.23 Å²[2]

LogP 2.0577[2]

Hydrogen Bond Acceptors 1[2]

Hydrogen Bond Donors 1[2]

Rotatable Bonds 1[2]

Synthesis of (5,6,7,8-Tetrahydronaphthalen-1-
yl)methanol
The synthesis of (5,6,7,8-Tetrahydronaphthalen-1-yl)methanol is typically achieved through

the reduction of 5,6,7,8-tetrahydro-1-naphthalenecarboxylic acid.[1]

Experimental Protocol
Materials:

5,6,7,8-tetrahydro-1-naphthalenecarboxylic acid (2.0 g, 11 mmol)[1]

Tetrahydrofuran (THF), anhydrous (30 mL)[1]

Borane-THF solution (0.98 M in THF, 23 mL, 23 mmol)[1]
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Water, deionized

Ethyl acetate

Saturated sodium chloride solution

Anhydrous sodium sulfate

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Dissolve 5,6,7,8-tetrahydro-1-naphthalenecarboxylic acid (2.0 g, 11 mmol) in anhydrous

tetrahydrofuran (30 mL) in a round-bottom flask equipped with a magnetic stirrer and under

an inert atmosphere.[1]

Cool the solution to 0°C using an ice bath.[1]

Slowly add the borane-THF solution (23 mL, 23 mmol) to the cooled solution.[1]

Remove the ice bath and stir the reaction mixture at room temperature for 16 hours.[1]

After the reaction is complete, cool the mixture back to 0°C and carefully quench the reaction

by the dropwise addition of water.[1]

Extract the product with ethyl acetate.[1]

Wash the organic layer with a saturated sodium chloride solution.[1]

Dry the organic layer over anhydrous sodium sulfate and filter.[1]

Concentrate the filtrate under reduced pressure to obtain the crude product.[1]

Purify the crude product by silica gel column chromatography using a gradient elution from

hexane to a 3:1 mixture of hexane and ethyl acetate to yield (5,6,7,8-
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Tetrahydronaphthalen-1-yl)methanol as a colorless oil (1.9 g, quantitative yield).[1]

Starting Material Reaction Workup & Purification Final Product

5,6,7,8-tetrahydro-1-
naphthalenecarboxylic acid Dissolve in THF Cool to 0°C Add Borane-THF Stir at RT for 16h Quench with Water Extract with Ethyl Acetate Wash with Brine Dry over Na2SO4 Concentrate Column Chromatography (5,6,7,8-Tetrahydronaphthalen-1-yl)methanol

Click to download full resolution via product page

Caption: Synthesis workflow for (5,6,7,8-Tetrahydronaphthalen-1-yl)methanol.

Application as a Synthetic Intermediate
(5,6,7,8-Tetrahydronaphthalen-1-yl)methanol serves as a crucial intermediate in the

synthesis of more complex molecules with significant biological activity. Notably, it is utilized in

the preparation of tricyclic benzazepines, which have shown affinity for dopamine D1 and D2

receptors.[1] The tetralin moiety provides a rigid scaffold that can be further functionalized to

interact with specific receptor binding pockets.

The general synthetic strategy involves the conversion of the primary alcohol group of (5,6,7,8-
Tetrahydronaphthalen-1-yl)methanol into other functional groups, which then participate in

cyclization reactions to form the benzazepine ring system.
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(5,6,7,8-Tetrahydronaphthalen-1-yl)methanol
(Building Block)

Chemical Modifications
(e.g., Oxidation, Halogenation)

Functionalized Tetralin Intermediate

Cyclization Reactions

Tricyclic Benzazepine Scaffold

Dopamine D1/D2 Receptor Ligands

Click to download full resolution via product page

Caption: Role as an intermediate in dopamine ligand synthesis.

Safety Information
While a specific Safety Data Sheet (SDS) for (5,6,7,8-Tetrahydronaphthalen-1-yl)methanol is
not readily available, general laboratory safety precautions should be observed when handling

this and similar chemical compounds. Based on the GHS pictograms for related compounds,

the following hazards may be associated:

Warning: May cause skin and eye irritation. May cause respiratory irritation.

Recommended Precautions:
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Work in a well-ventilated area, preferably a fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of vapors and contact with skin and eyes.

In case of contact, flush the affected area with copious amounts of water and seek medical

advice.

Store in a cool, dry, and well-ventilated place away from incompatible materials.

Conclusion
(5,6,7,8-Tetrahydronaphthalen-1-yl)methanol is a valuable synthetic intermediate with a

straightforward and high-yielding synthesis. Its primary utility lies in providing the tetralin

scaffold for the construction of more complex molecules, particularly tricyclic benzazepines with

potential applications as dopamine receptor ligands. While direct biological data on this

compound is scarce, its role as a building block in medicinal chemistry makes it a compound of

interest for researchers in drug discovery and development. Further exploration of its

derivatives could lead to the identification of novel therapeutic agents for neurological

disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b042377#5-6-7-8-tetrahydronaphthalen-1-yl-methanol-
cas-number-41790-30-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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